8-Nonyn-2-ol, (2R)-

• IUPAC Name: (2R)-non-8-yn-2-ol
• InChI: InChI=1S/C9H16O/c1-3-4-5-6-7-8-9(2)10/h1,9-10H,4-8H2,2H3/t9-/m1/s1
• InChI Key: HKFIWDZVDWDWMZ-SECBINFHSA-N
• Canonical SMILES: CC(CCCCCC#C)O
• Isomeric SMILES: C[C@H](CCCCCC#C)O
• Molecular Formula: C9H16O
• DSSTOX Substance ID: DTXSID50446696
• Molecular Weight: 140.22 g/mol
• CAS No.: 156647-91-5

Description

8-Nonyn-2-ol, (2R)- is a chemical compound that belongs to the family of alkynes. It is a colorless liquid that has a strong odor and is mainly used in scientific research applications.

Scientific Research Applications

Synthesis of (+)-patulolide C

The (2R)-8-nonyn-2-ol has been utilized in the atom-economical synthesis of (+)-patulolide C. A Rh(I)-catalyzed asymmetric hydroformylation and intramolecular Wittig olefination cascade were key steps in achieving the synthesis with high stereoselectivity and yield. This showcases the compound's utility in complex organic synthesis processes (Risi & Burke, 2012).

Catalytic Transformations

Group 8 half-sandwich complexes containing α,β-unsaturated alkylidene and cumulenylidene groups, including derivatives of 8-nonyn-2-ol, (2R)-, have shown significant potential in catalytic transformations. These complexes have been involved in a variety of catalytic processes, including C-C coupling reactions, highlighting their importance in the development of new catalytic methodologies (Cadierno, Gamasa, & Gimeno, 2004).

Electronic and Optical Materials

Electroluminescent Materials

Zinc(II) bis(8-hydroxyquinoline) (Znq(2)) films, which can be related to derivatives of 8-nonyn-2-ol, (2R)-, exhibit distinct electronic states due to oligomerization. These materials show promise for low-voltage organic light-emitting devices (OLEDs), with modifications to the 8-hydroxyquinoline ligands potentially enhancing efficiency and performance (Sapochak et al., 2002).

Molecular Electronics

Molecular Wires

pi-Extended ethynyl- and butadiynyl-2,5-diphenyl-1,3,4-oxadiazole derivatives, structurally related to 8-nonyn-2-ol, (2R)-, serve as molecular wires with promising redox, structural, and optoelectronic properties. These materials, suitable for applications in molecular electronics, demonstrate the role of 8-nonyn-2-ol, (2R)- derivatives in advancing the field of organic electronics (Wang et al., 2006).

Catalytic Oxidation

Aerobic C-C Bond Cleavage

Copper(II)-substituted polyoxometalates, potentially involving derivatives of 8-nonyn-2-ol, (2R)-, catalyze an aerobic carbon-carbon bond cleavage of alkenes to produce aldehydes/ketones. This reaction, notable for its high selectivity and mild conditions, highlights the versatility of 8-nonyn-2-ol, (2R)- derivatives in catalytic oxidation processes (Rubinstein et al., 2014).